Cas no 2171768-64-0 (9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2171768-64-0
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6181144
• PubChem ID: 165598836
• Update Time: 2025-10-21

9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro3.5nonane
• 2171768-64-0
• EN300-1641391
• 9-[(1-propyl-1H-1,2,4-triazol-5-yl)methyl]-2,5-dioxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C12H20N4O2/c1-2-4-16-11(14-9-15-16)6-10-12(7-17-8-12)18-5-3-13-10/h9-10,13H,2-8H2,1H3
• InChI Key： VVKPVVHFWNWFSW-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2=NC=NN2CCC)C21COC2

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.2Ų

Additional information on 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro3.5nonane

Introduction to 9-(1-Propyl-1H-1,2,4-Triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171768-64-0)

9-(1-Propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171768-64-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The chemical structure of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane is characterized by a spirocyclic core with a triazole moiety attached to a propyl group. The presence of the triazole ring is particularly noteworthy as it is a common pharmacophore in many bioactive molecules, contributing to the compound's potential for various biological activities such as antifungal, antibacterial, and anti-inflammatory properties.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and development. The spirocyclic framework provides a rigid and conformationally constrained structure that can enhance the binding affinity and selectivity of molecules to their target proteins. This makes 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane an attractive candidate for further investigation in medicinal chemistry.

In terms of its synthesis, 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane can be prepared through a multi-step process involving the formation of the spirocyclic core followed by the introduction of the triazole moiety. The synthetic route typically involves the use of readily available starting materials and well-established chemical reactions, making it feasible for large-scale production.

The biological evaluation of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane has shown promising results in various assays. For instance, it has demonstrated significant antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, preliminary studies have indicated that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The mechanism of action of 9-(1-propyl-1H-1,2,4-triazol-5-yl)methyl-2,5-dioxa-8-azaspiro[3.5]nonane is currently under investigation. Initial findings suggest that it may exert its effects through multiple pathways, including the inhibition of key enzymes involved in fungal metabolism and the modulation of inflammatory signaling pathways in mammalian cells.

In conclusion, 9-(1-propyl-1H-1,2,4-triazol-5-y)methyl)-2,5-dioxa-spiro[3.5]nonane (CAS No. 2171768-64) represents a promising lead compound in the development of new therapeutic agents for various medical conditions. Its unique structural features and diverse biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike.